6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 6-[4-[(4-methylphenyl)methyl]piperazine-1-carbonyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C20H26N2O3/c1-15-6-8-16(9-7-15)14-21-10-12-22(13-11-21)19(23)17-4-2-3-5-18(17)20(24)25/h2-3,6-9,17-18H,4-5,10-14H2,1H3,(H,24,25)
• InChI Key: SQGAPQPFMBSHEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3CC=CCC3C(=O)O
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue (GHS) that stimulates the production and release of growth hormone (GH) in the body. It has been the subject of extensive scientific research due to its potential therapeutic applications in treating various conditions related to growth hormone deficiency, muscle wasting, and bone density loss.

Mechanism of Action

6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid works by stimulating the release of GH from the pituitary gland in the body. It does this by binding to the ghrelin receptor, which is a GHS receptor located in the brain. This binding leads to the activation of the growth hormone-releasing hormone (GHRH) neurons, which in turn stimulate the release of GH from the pituitary gland.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to increase GH and IGF-1 levels in the body. This leads to increased muscle mass, bone density, and overall physical performance. It has also been shown to improve sleep quality and cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid in lab experiments include its ability to stimulate GH release and its potential therapeutic applications in treating various conditions related to growth hormone deficiency, muscle wasting, and bone density loss. The limitations include the complex synthesis method and the potential for adverse effects on the endocrine system.

Future Directions

For research on 6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid include further studies on its potential therapeutic applications, particularly in the areas of muscle wasting, osteoporosis, and growth hormone deficiency. There is also a need for more research on the long-term effects of this compound on the endocrine system, as well as its potential interactions with other drugs and medications. Additionally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid is synthesized through a complex multi-step process that involves the reaction of various chemical reagents and intermediates. The synthesis method is proprietary and has not been disclosed by the manufacturer.

Scientific Research Applications

6-{[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid has been extensively studied in pre-clinical and clinical trials for its potential therapeutic applications. It has been shown to increase GH and insulin-like growth factor-1 (IGF-1) levels in the body, leading to increased muscle mass, bone density, and overall physical performance. It has also been studied for its potential use in treating conditions such as muscle wasting, osteoporosis, and growth hormone deficiency.